3-Amino-3-(3-bromo-5-fluorophenyl)propanoic acid

• Molecular Formula: C9H9BrFNO2
• Molecular Weight: 262.08 g/mol
• IUPAC Name: 3-amino-3-(3-bromo-5-fluorophenyl)propanoic acid
• InChI: InChI=1S/C9H9BrFNO2/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key: NLQSIYYNYUJEFN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)C(CC(=O)O)N

Description

3-Amino-3-(3-bromo-5-fluorophenyl)propanoic acid is a useful research compound. Its molecular formula is C9H9BrFNO2 and its molecular weight is 262.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.72 g (23.25 mmol) 3-bromo-5-fluorobenzaldehyde were suspended in 10 ml ethanol. 2.42 g (23.25 mmol) propanedioic acid and 3.76 g (48.82 mmol) ammonium acetate were added. The mixture was refluxed for 5 hours and after cooling to room temperature filtrated. The residue was washed with cold ethanol and dried in vacuum at 30° C. to give 880 mg (13%) 3-amino-3-(3-bromo-5-fluorophenyl)propionic acid. The filtrate was concentrated and crystallized from ethanol to give further 706 mg (12%) 3-amino-3-(3-bromo-5-fluorophenyl) propionic acid.